2,2'-[(2-phenylethyl)imino]diethanol

• IUPAC Name: 2-[2-hydroxyethyl(2-phenylethyl)amino]ethanol
• InChI: InChI=1S/C12H19NO2/c14-10-8-13(9-11-15)7-6-12-4-2-1-3-5-12/h1-5,14-15H,6-11H2
• InChI Key: RMLOQPUPBVVMCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(CCO)CCO
• Molecular Formula: C12H19NO2
• DSSTOX Substance ID: DTXSID60450901
• Molecular Weight: 209.28 g/mol
• CAS RN: 4142-04-5

Description

2,2'-[(2-phenylethyl)imino]diethanol, also known as PED, is a chiral compound that has been widely used in scientific research. It is an organic molecule that contains two hydroxyl groups, one imine group, and one phenyl group. PED has been studied for its potential applications in various fields, including catalysis, asymmetric synthesis, and biomedical research.

Mechanism of Action

The mechanism of action of 2,2'-[(2-phenylethyl)imino]diethanol is not fully understood, but it is believed to involve the formation of coordination complexes with metal ions, such as copper and zinc. These complexes can act as catalysts in various chemical reactions, leading to the formation of chiral compounds with high enantioselectivity.
Biochemical and Physiological Effects:
This compound has been studied for its potential biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the nervous system. This compound has also been shown to have antioxidant properties, which may have potential therapeutic applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

2,2'-[(2-phenylethyl)imino]diethanol has several advantages for use in lab experiments, including its high purity, stability, and chiral nature. However, its high cost and limited availability may limit its use in some experiments. Additionally, the synthesis of this compound can be challenging, requiring specialized equipment and expertise.

Future Directions

There are several future directions for the study of 2,2'-[(2-phenylethyl)imino]diethanol. One potential area of research is the development of new synthetic methods for this compound, which may improve its yield and purity. Another area of research is the investigation of this compound's potential applications in biomedical research, including its potential as a therapeutic agent for the treatment of neurodegenerative diseases and oxidative stress-related disorders. Additionally, the use of this compound in the synthesis of new chiral compounds with potential pharmaceutical applications is an area of ongoing research.

Scientific Research Applications

2,2'-[(2-phenylethyl)imino]diethanol has been extensively studied for its potential applications in various scientific research fields. In catalysis, this compound has been used as a chiral ligand in asymmetric catalysis reactions, leading to the synthesis of chiral compounds with high enantioselectivity. In asymmetric synthesis, this compound has been used as a chiral auxiliary in the synthesis of various compounds, including amino acids and β-amino alcohols.

Synthesis routes and methods

Procedure details

2-[(2-Hydroxy-ethyl)-(2-phenyl-ethyl)-amino]-ethanol was prepared according to the general method as outlined in example 1. Starting from diethanolamine (6.0 g, 57). and 2-bromo-ethylbenzene (9.0 g, 48.3 mmol). Yield 9 g, (90%); yellow oil; MS: 210 (M+H)+.